3-Cyclopropoxy-4-nitropyridin-2-amine

• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-nitropyridin-2-amine
• InChI: InChI=1S/C8H9N3O3/c9-8-7(14-5-1-2-5)6(11(12)13)3-4-10-8/h3-5H,1-2H2,(H2,9,10)
• InChI Key: BPGIVMPJSZIPOM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2N)[N+](=O)[O-]

Description

3-Cyclopropoxy-4-nitropyridin-2-amine is a pyridine derivative featuring a nitro group at the 4-position, an amine group at the 2-position, and a cyclopropoxy substituent at the 3-position. These compounds are of interest due to their roles in pharmaceuticals, agrochemicals, and materials science, where substituents like nitro, cyclopropoxy, and aryl groups modulate reactivity, solubility, and biological activity .

Preparation Methods

The synthesis of 3-Cyclopropoxy-4-nitropyridin-2-amine involves several steps. One common method includes the nitration of pyridine derivatives. For instance, the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent yields the N-nitropyridinium ion. This intermediate can then be reacted with SO2/HSO3– in water to obtain 3-nitropyridine . Further substitution reactions can introduce the cyclopropoxy and amino groups at the desired positions.

Industrial production methods often employ continuous flow synthesis to minimize the accumulation of potentially explosive nitration products. This approach ensures safe scale-up and high selectivity in the production of nitropyridine derivatives .

Chemical Reactions Analysis

3-Cyclopropoxy-4-nitropyridin-2-amine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced using common reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming imine derivatives (Schiff bases) when reacted with aldehydes or ketones.

Common reagents used in these reactions include hydrogen gas, catalysts, aldehydes, and ketones. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Cyclopropoxy-4-nitropyridin-2-amine has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of various heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibitors and receptor binding.

Industry: The compound is used in the production of agrochemicals and dyestuffs.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-nitropyridin-2-amine involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with enzymes or receptors. The cyclopropoxy group may enhance the compound’s binding affinity to its target, while the amino group can participate in hydrogen bonding and other interactions .

Comparison with Similar Compounds

Key Insights:

Substituent Effects on Reactivity: The nitro group at the 4-position (as in 4-Nitropyridin-2-amine) creates an electron-deficient aromatic ring, facilitating nucleophilic substitution reactions . Methyl or aryl substituents (e.g., 4-Methyl-3-nitropyridin-2-amine) enhance steric hindrance and thermal stability, as evidenced by crystallographic data .

Synthetic Accessibility :

• Aryl-substituted derivatives like 4-(4-Methoxyphenyl)-3-nitropyridin-2-amine are synthesized with high yields (84–89%) via palladium-catalyzed coupling or hydrogenation methods . Similar strategies could be adapted for introducing cyclopropoxy groups.

Biological and Physicochemical Properties :

• Cycloalkyl substituents (e.g., N-Cyclopentyl-3-nitropyridin-2-amine) improve membrane permeability and metabolic stability compared to polar groups like methoxy . The cyclopropoxy group may offer a balance between lipophilicity and conformational rigidity.